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Compound of Interest

Compound Name: 4-Tert-butylbenzenesulfonic acid

Cat. No.: B1267422 Get Quote

This guide provides an overview of the fundamental physicochemical properties of 4-tert-
butylbenzenesulfonic acid, a compound of significant interest to researchers, scientists, and

professionals in the field of drug development.

Physicochemical Data
The molecular formula and weight of 4-tert-butylbenzenesulfonic acid are summarized in the

table below for straightforward reference.

Property Value

Molecular Formula C10H14O3S[1][2][3][4][5]

Molecular Weight 214.28 g/mol [2][4][5]

Alternate Molecular Weight 214.2814[1]

Molecular Structure and Connectivity
4-tert-butylbenzenesulfonic acid is an organic compound classified as a benzenesulfonic

acid derivative.[6] Structurally, it consists of a benzene ring substituted with a tert-butyl group

and a sulfonic acid group. The bulky tert-butyl group is attached to the benzene ring, and the

sulfonic acid group provides the molecule with its acidic properties.
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Caption: Logical relationship of 4-tert-butylbenzenesulfonic acid's components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aablocks.com [aablocks.com]

2. 4-tert-butylbenzene-1-sulfonic acid | 1133-17-1 | Buy Now [molport.com]

3. cymitquimica.com [cymitquimica.com]

4. 4-tert-Butylbenzenesulfonic acid | C10H14O3S | CID 324690 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 4-tert-Butylbenzenesulfonic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

6. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [An In-depth Technical Guide on 4-tert-
butylbenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267422#4-tert-butylbenzenesulfonic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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